Cas no 2171166-62-2 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

(3S)-3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which ensures selective deprotection under mild basic conditions, making it suitable for solid-phase peptide synthesis (SPPS). Its stereochemistry is well-defined, with (3S) and (2R) configurations, ensuring high enantiopurity for precise peptide chain assembly. The 4-methylpentanoic acid moiety enhances solubility in organic solvents, facilitating handling during coupling reactions. This derivative is particularly valuable in constructing complex peptides with controlled regioselectivity, minimizing side reactions. Its stability under standard SPPS conditions and compatibility with common coupling reagents make it a reliable intermediate in synthetic and medicinal chemistry applications.
(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid structure
2171166-62-2 structure
Product Name:(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
CAS No:2171166-62-2
MF:C24H28N2O5
MW:424.489526748657
CID:5949223
PubChem ID:165558707
Update Time:2025-05-19

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
    • (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
    • EN300-1579421
    • 2171166-62-2
    • Inchi: 1S/C24H28N2O5/c1-14(2)21(12-22(27)28)26-23(29)15(3)25-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)/t15-,21+/m1/s1
    • InChI Key: ACMJFHFWCDUDHZ-VFNWGFHPSA-N
    • SMILES: O(C(N[C@H](C)C(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Pricemore >>

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(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Related Literature

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Introduction to (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid (CAS No. 2171166-62-2)

The compound (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid, identified by its CAS number 2171166-62-2, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its chiral center and specialized functional groups, has garnered considerable attention due to its potential therapeutic applications. The presence of a fluoren-9-yl methoxycarbonyl moiety and an amide linkage introduces unique chemical properties that make this compound a promising candidate for drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, recognizing their importance in achieving higher efficacy and selectivity in drug formulations. The stereochemistry of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid plays a crucial role in determining its biological activity. The specific arrangement of atoms around the stereocenters influences how the compound interacts with biological targets, making it essential to understand these structural nuances for optimal pharmacological outcomes.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy, as it contributes to the compound's stability and solubility while also enhancing its binding affinity to biological receptors. This feature has been extensively studied in the context of designing novel therapeutic agents that exhibit improved pharmacokinetic profiles. The amide bond, on the other hand, provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

Current research in medicinal chemistry highlights the importance of incorporating heterocyclic structures into drug molecules to enhance their bioavailability and metabolic stability. The fluorene scaffold, a common component in many bioactive molecules, offers a robust framework for such modifications. Studies have demonstrated that compounds containing fluorene derivatives often exhibit superior pharmacological properties, making them attractive for further development.

The synthesis of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is critical in achieving the desired stereochemical configuration. Advances in synthetic methodologies have enabled chemists to construct complex molecules with increasing efficiency, paving the way for the rapid development of novel pharmaceuticals.

In terms of biological activity, preliminary studies on this compound have shown promising results in various preclinical models. Its ability to interact with specific enzymes and receptors suggests potential applications in treating a range of diseases, including inflammatory disorders and neurological conditions. The unique combination of structural features makes it a versatile scaffold for further derivatization, allowing researchers to explore multiple therapeutic avenues.

The field of computational chemistry has also played a pivotal role in understanding the behavior of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding experimental design and optimizing drug candidates for clinical trials.

As research progresses, the integration of interdisciplinary approaches will be crucial in unlocking the full potential of this compound. Collaboration between chemists, biologists, and pharmacologists will foster innovation and accelerate the translation of laboratory discoveries into viable therapeutic solutions. The continued exploration of chiral compounds like (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid holds great promise for addressing unmet medical needs and improving patient outcomes.

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